Cas no 820963-27-7 (Benzenepropanoic acid, 2-(1-oxohexyl)-, methyl ester)

• Product Name: Benzenepropanoic acid, 2-(1-oxohexyl)-, methyl ester
• CAS No: 820963-27-7
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 699376
• PubChem ID: 71420235
• Update Time: 2025-04-19

Benzenepropanoic acid, 2-(1-oxohexyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-(1-oxohexyl)-, methyl ester
• methyl 3-(2-hexanoylphenyl)propanoate
• DTXSID90839442
• 820963-27-7

• Inchi： 1S/C16H22O3/c1-3-4-5-10-15(17)14-9-7-6-8-13(14)11-12-16(18)19-2/h6-9H,3-5,10-12H2,1-2H3
• InChI Key： LANBJAMUOJZKPP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1CCC(=O)OC)CCCCC

Computed Properties

• Exact Mass: 262.15689456g/mol
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų